Cas no 1577-31-7 (2-Heptenoic acid, (2Z)-)
2-Heptenoic acid, (2Z)- structure
Product Name:2-Heptenoic acid, (2Z)-
CAS No:1577-31-7
MF:C7H12O2
MW:128.168982505798
CID:183118
PubChem ID:5358355
Update Time:2025-04-19
2-Heptenoic acid, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptenoic acid, (2Z)-
- (Z)-2-Heptenoic acid
- (E)-2-fluoro-3-phenylprop-2-enenitrile
- (Z)-2-fluoro-3-phenylacrylonitrile
- (Z)-2-fluoro-3-phenyl-acrylonitrile
- (Z)-hept-2-enoic acid
- (Z)-heptenoic acid
- 2-Propenenitrile, 2-fluoro-3-phenyl-, (Z)-
- ACMC-20mzey
- AGN-PC-00NPZ8
- cis-Hepten-(2)-saeure-(1)
- CTK0F1606
- Hept-(2Z)-enylsaeure
- hept-2c-enoic acid
- Hept-2c-ensaeure
- SureCN9651827
- UNII-5EJ1P4HWDM
- NSC 244946
- cis-heptenoic acid
- 2-Heptenoic acid, cis-
- CHEBI:38365
- 2-Heptenoic acid, (Z)-
- cis-hept-2-enoic acid
- YURNCBVQZBJDAJ-WAYWQWQTSA-N
- NSC244946
- 1577-31-7
- 5EJ1P4HWDM
- (2Z)-hept-2-enoic acid
- NSC-244946
- Q27117588
- cis-Hept-2-ensaeure
- SCHEMBL3968467
- cis-2-Heptenoic acid
-
- Inchi： 1S/C7H12O2/c1-2-3-4-5-6-7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/b6-5-
- InChI Key： YURNCBVQZBJDAJ-WAYWQWQTSA-N
- SMILES： OC(/C=C\CCCC)=O
Computed Properties
- Exact Mass: 128.08376
- Monoisotopic Mass: 128.08373
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.1
Experimental Properties
- Density: 0.968
- Boiling Point: 226.6°C at 760 mmHg
- Flash Point: 133.4°C
- Refractive Index: 1.457
- PSA: 37.3
- LogP: 1.81740
2-Heptenoic acid, (2Z)- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
1577-31-7 (2-Heptenoic acid, (2Z)-) Related Products
- 13419-69-7(trans-Hex-2-enoic acid)
- 1871-67-6(trans-2-Octenoic Acid)
- 72881-27-7(Milk lactone)
- 3760-11-0(2-Nonenoic acid)
- 765-01-5((E)-10-Hydroxy-2-decenoic acid)
- 14113-05-4(10-Hydroxy-2-(E)-decenoic Acid)
- 10352-88-2(hept-2-enoic acid)
- 15790-94-0(trans-2-Undecenoic acid)
- 1470-50-4(oct-2-enoic acid)
- 1191-04-4(hex-2-enoic acid)
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